Niobium

• IUPAC Name: niobium
• InChI: InChI=1S/Nb
• InChI Key: GUCVJGMIXFAOAE-UHFFFAOYSA-N
• Canonical SMILES: [Nb]
• Molecular Formula: Nb
• DSSTOX Substance ID: DTXSID4052479
• Molecular Weight: 92.90637 g/mol
• Physical Description: Dry Powder; Other Solid; Pellets or Large Crystals, Shiny, soft, ductile metal that develops a bluish cast after oxidizing in air at room temperature over a long time or after heating to 200 deg C; [http://periodic.lanl.gov/elements/41.html]
• CAS No.: 7440-03-1, 53373-50-5

Description

Niobium (Nb, atomic number 41) is a ductile, refractory transition metal valued in research for its high melting point (2477°C), excellent corrosion resistance, and good biocompatibility . Its physical and chemical properties, including a body-centered cubic crystalline structure and low neutron capture cross-section, make it a critical material for advanced studies across multiple fields . Key Research Applications & Mechanisms • Superconducting Materials : this compound and its alloys, such as Nb-Ti and Nb₃Sn, are foundational for superconducting magnets. They exhibit zero electrical resistance below their critical temperature (Tc ~9.3 K for pure Nb), enabling the generation of extremely high magnetic fields essential for Magnetic Resonance Imaging (MRI), nuclear magnetic resonance (NMR) spectrometers, and particle accelerators . • Advanced Alloys & Materials Science : As a microalloying element in steel, this compound forms stable carbides and nitrides that inhibit grain growth through precipitation hardening and grain refinement. Adding just 0.03-0.1% this compound can increase steel strength by over 30% while improving toughness and reducing weight, which is critical for developing high-strength low-alloy (HSLA) steels for infrastructure and mobility . In nickel-based superalloys, this compound enhances high-temperature creep resistance, oxidation resistance, and structural stability for jet engine and turbine components . • Catalysis & Environmental Research : this compound oxide (Nb₂O₅) is an efficient catalyst and catalyst support in advanced oxidation processes (AOPs) for water treatment. Its high chemical stability, strong surface acidity, and ability to generate reactive oxygen species (ROS) facilitate the degradation of persistent organic pollutants, including pharmaceuticals and pesticides . • Electronics & Optics : Niobate ceramics, like lithium niobate, are used to produce capacitors and piezoelectric devices due to their high dielectric constant and excellent electro-optic properties. This compound pentoxide coatings are also applied to glass to increase light transmittance for optical lenses and screens . • Biomedical Research : this compound's exceptional biocompatibility and corrosion resistance in physiological environments make it a candidate material for surgical implants, such as bone plates and orthopedic devices, without reacting with biological tissues . This product is supplied in various forms, including metal, oxide, and carbide, for laboratory research applications. It is intended For Research Use Only and is not intended for diagnostic or therapeutic uses in humans or animals.

Niobium in Superconducting Technologies

Niobium-Based Superconducting Materials

To enhance performance for large-scale applications, this compound is often alloyed with other elements. The resulting materials can operate at higher temperatures and in stronger magnetic fields than pure this compound.

This compound-titanium (Nb-Ti) and this compound-tin (Nb3Sn) are the two most important and widely used this compound-based superconductors for practical applications. ias.ac.inewadirect.com

This compound-Titanium (Nb-Ti) , discovered in 1962, is a ductile alloy that is easily workable and relatively affordable. wikipedia.org These characteristics have made it the "workhorse" of the superconducting magnet industry. lbl.gov It is typically used for generating magnetic fields up to about 10 tesla. wikipedia.org The vast majority of superconducting magnets in use today, including those in MRI machines and large particle accelerators like the Large Hadron Collider (LHC), are made from Nb-Ti wires. wikipedia.orglbl.govrefractorymetal.org

This compound-Tin (Nb3Sn) is an intermetallic compound discovered to be a superconductor in 1954. wikipedia.org While it is more expensive and extremely brittle, making it difficult to fabricate, Nb3Sn offers superior superconducting properties compared to Nb-Ti. wikipedia.orgewadirect.com It can remain superconducting in magnetic fields up to 30 teslas and has a higher critical temperature of 18.3 K. wikipedia.org Due to these properties, Nb3Sn is used for applications requiring very high magnetic fields, such as high-field NMR spectroscopy magnets, and in upgrades to particle accelerators and experimental fusion reactors like ITER. wikipedia.orgewadirect.comlbl.govThis compound.tech

Property	This compound-Titanium (Nb-Ti)	This compound-Tin (Nb3Sn)
Critical Temperature (Tc)	~10 K wikipedia.org	18.3 K wikipedia.org
Max. Critical Magnetic Field (Hc2)	~15 T wikipedia.org	~30 T wikipedia.org
Mechanical Properties	Ductile, easily workable wikipedia.orgrefractorymetal.org	Brittle, difficult to process wikipedia.orgewadirect.com
Cost	More affordable wikipedia.org	More expensive wikipedia.org
Primary Applications	MRI magnets, LHC, Tevatron wikipedia.orglbl.govrefractorymetal.org	High-field NMR, ITER, LHC upgrades elmetthis compound.comwikipedia.orglbl.gov

The discovery of high-temperature superconductors (HTS), typically defined as materials with a critical temperature above the boiling point of liquid nitrogen (77 K), has opened new possibilities for superconducting technologies. website-files.com While many of the most famous HTS materials are copper-based ceramics (cuprates) like YBCO, this compound continues to play a role in the broader landscape of superconductor development. wikipedia.orgfiveable.me

One of the earliest high-temperature superconductors discovered was a this compound-germanium (Nb3Ge) alloy, which has a critical temperature of 23 K. elmetthis compound.com Although surpassed by the cuprates, research into this compound-based compounds continues. For instance, compounds like δ-NbN have been studied extensively, with a reported Tc varying between 9 K and 17 K depending on the level of disorder and defects in the material. desy.de The pursuit of new this compound-containing compounds aims to find materials that combine the robust mechanical properties of traditional this compound alloys with the higher operating temperatures of ceramic superconductors.

Research Directions in this compound Superconductor Applications

Research in this compound-based superconductors is actively pushing the boundaries of what is possible in high-technology fields. The primary focus is on enhancing material properties to create more powerful, efficient, and cost-effective applications. Key research directions involve developing materials with higher critical current densities and improved performance at elevated temperatures, which are crucial for making superconducting devices more compact and economical. archivemarketresearch.com Efforts are also concentrated on improving the manufacturability and reliability of this compound compounds, particularly the more brittle alloys, to enable their wider adoption. archivemarketresearch.com

Superconducting Magnets for High-Energy Physics and Medical Imaging

This compound-based alloys are indispensable for constructing the high-field superconducting magnets essential for high-energy physics and medical imaging. This compound.techrefractorymetal.org These magnets are critical components in particle accelerators, such as the Large Hadron Collider (LHC), and in Magnetic Resonance Imaging (MRI) scanners. lbl.goveurophysicsnews.org The research in this area is largely driven by the need for ever-stronger magnetic fields to probe deeper into the structure of matter and to improve the resolution and capabilities of medical diagnostics. This compound.techhdinresearch.com

The two primary materials in this domain are this compound-Titanium (Nb-Ti) and this compound-Tin (Nb₃Sn). gsu.edu

This compound-Titanium (Nb-Ti): This ductile alloy is the workhorse of the superconductor industry due to its excellent workability and cost-effectiveness. wikipedia.org It is used in the vast majority of MRI systems and was employed in large quantities for accelerators like the Tevatron at Fermilab and the LHC at CERN. europhysicsnews.orgwikipedia.org However, Nb-Ti's performance is limited to generating magnetic fields up to approximately 10 Tesla (T). lbl.govwikipedia.org For MRI scanners, Nb-Ti wires are cooled with liquid helium to below their critical temperature, enabling the generation of magnetic fields typically between 1.5 T and 3 T required for clinical imaging. europhysicsnews.orghdinresearch.com

This compound-Tin (Nb₃Sn): For magnetic fields exceeding 10 T, researchers turn to Nb₃Sn. This compound.tech This compound boasts a higher critical magnetic field and critical temperature than Nb-Ti. lbl.gov However, its brittle nature presents significant manufacturing challenges. lbl.gov Current research is heavily focused on Nb₃Sn for next-generation applications. For instance, the High-Luminosity upgrade of the Large Hadron Collider (HL-LHC) will be the first accelerator to use Nb₃Sn magnets, requiring about 30 tonnes of high-performance strands to create stronger magnetic fields for more detailed particle physics research. lbl.gov Similarly, major fusion energy projects like ITER rely on hundreds of tonnes of Nb₃Sn strands to create the powerful magnetic fields needed to confine plasma. lbl.gov Researchers are actively developing new fabrication and winding techniques to overcome the material's brittleness and improve its current-carrying capacity, which is key to unlocking the potential of future particle accelerators and fusion reactors. archivemarketresearch.comlbl.gov

Table 1: Comparison of this compound-based Superconductors for Magnet Applications

Property	This compound-Titanium (Nb-Ti)	This compound-Tin (Nb₃Sn)
Critical Temperature (Tc)	~10 K wikipedia.org	~18 K
Max. Critical Magnetic Field	~15 T wikipedia.org	>20 T This compound.tech
Practical Use Limit	Magnets up to ~10 T lbl.govwikipedia.org	Magnets >10 T This compound.tech
Mechanical Property	Ductile, easily workable wikipedia.org	Brittle, sensitive to strain lbl.gov
Primary Applications	MRI scanners, Tevatron, LHC magnets wikipedia.org	High-Luminosity LHC upgrade, ITER (fusion), high-field NMR refractorymetal.orglbl.gov

This compound in Radio-Frequency Superconducting Cavities

Superconducting radio-frequency (SRF) cavities are critical components in modern particle accelerators, responsible for accelerating charged particle beams with minimal energy loss. cerncourier.comwikipedia.org Pure, high-purity this compound is the material of choice for these cavities, which are operated at temperatures well below this compound's transition temperature of 9.2 K, often requiring cooling to around 2 K using costly liquid helium refrigeration systems. cerncourier.comThis compound.tech

The primary research direction in this field is the development and refinement of alternative materials that can operate more efficiently and at higher temperatures, thereby reducing the size, cost, and complexity of particle accelerators. cerncourier.com

This compound (Nb): this compound's excellent superconducting properties make it the current standard for SRF cavities. cerncourier.com When cooled to 1.8 - 2 K, this compound cavities can achieve extremely high-quality factors (Q), meaning they store energy with very low loss. cerncourier.comwikipedia.org This allows them to sustain the high-amplitude electromagnetic fields needed to accelerate particles efficiently. wikipedia.org A significant amount of research has focused on perfecting the fabrication of cavities from high-purity this compound sheets. This compound.tech

This compound-Tin (Nb₃Sn): Nb₃Sn is the most promising alternative to pure this compound for SRF cavities. Its key advantage is the potential to operate efficiently at 4.2 K, the boiling point of liquid helium at atmospheric pressure. cerncourier.com This seemingly small temperature increase from 2 K is significant because it eliminates the need for complex and expensive superfluid helium refrigeration, potentially making SRF technology accessible to smaller institutions and for industrial applications. cerncourier.com Research has demonstrated that Nb₃Sn cavities can be significantly more efficient than this compound cavities at the same temperature and frequency. cerncourier.com However, a major research challenge is that current Nb₃Sn cavities are limited to accelerating gradients far below the material's theoretical potential. Ongoing studies focus on understanding and overcoming these limitations by modifying the material growth process and developing new diagnostic tools to improve the performance of Nb₃Sn cavities. The ultimate goal is to create compact, highly efficient SRF accelerators. cerncourier.com

Table 2: Comparison of Materials for SRF Cavity Applications

Property	This compound (Nb)	This compound-Tin (Nb₃Sn)
Material of Choice	Current standard for best performance cerncourier.com	Most promising alternative
Typical Operating Temperature	~2 K cerncourier.com	4.2 K cerncourier.com
Cooling System	Requires complex, costly superfluid helium refrigeration cerncourier.com	Enables simpler, more economical liquid helium cooling cerncourier.com
Key Advantage	Established technology with high performance This compound.tech	Higher efficiency; potential for smaller, more economical accelerators cerncourier.com
Current Research Focus	Pushing performance limits	Overcoming limitations in accelerating gradient; improving material growth

Niobium in Quantum Information Science

Niobium-Based Superconducting Qubits and Architectures

This compound is increasingly utilized in transmon qubit architectures, where it serves in components such as readout resonators, capacitors, and interconnects. arxiv.org While aluminum has been a dominant material for superconducting qubits, this compound offers distinct advantages, including the potential for operation at higher temperatures and frequencies. anl.govaps.org Recent breakthroughs have led to the development of this compound-based qubits with performance metrics that are competitive with state-of-the-art aluminum-based devices. anl.govquantumzeitgeist.com A key component at the heart of these superconducting qubits is the Josephson junction. anl.gov

The performance of superconducting qubits is critically dependent on the quality of the Josephson junctions, which act as the information-processing core. anl.govanl.gov Historically, this compound-based junctions were not considered coherent enough for quantum applications. nqisrc.org However, recent advancements in fabrication processes have overcome these limitations, leading to significant improvements in qubit coherence times and quality factors. nqisrc.org

A crucial innovation in fabricating high-performance this compound-based qubits is the use of a Nb/Al/AlOx/Nb trilayer structure for the Josephson junctions. arxiv.org This method leverages the strengths of both this compound and aluminum. aps.orgstanford.edu A thin layer of aluminum is deposited on the this compound, which is then oxidized to form a high-quality, self-terminating aluminum oxide (AlOx) tunnel barrier. This barrier is then encapsulated by another layer of this compound. aps.orgstanford.edu This trilayer structure is typically grown on a wafer scale as a preliminary step, ensuring high uniformity and purity. aps.orgstanford.edu

The fabrication process involves several key steps:

In-situ Deposition: The Nb/Al/AlOx/Nb trilayer is deposited in-situ on a substrate, often a thermally oxidized silicon wafer. arxiv.org Sputtering parameters are optimized, for instance, keeping the substrate temperature below 40°C during aluminum deposition. aip.org

Etching: The first layer is patterned using reactive ion etching (RIE) with chlorine-based chemistry. aps.org

Dielectric Growth and Spacer Formation: An insulating layer, such as SiO2, is grown and then anisotropically etched to form a sidewall spacer. aps.org This self-aligned spacer method is critical as it minimizes the amount of lossy dielectric material in the final wiring layer. google.com

Wiring Layer Deposition: After cleaning the surface oxides in a vacuum, the this compound wiring layer is deposited. aps.org

Final Patterning: The final junction geometry is defined by a fluorine-based plasma etch. aps.org A subsequent wet etch is used to remove any remaining SiO2 and exposed aluminum. aps.org

A key optimization is the addition of a second thin aluminum layer on top of the aluminum oxide barrier, creating a Nb/Al/AlOx/Al/Nb structure. google.comtechnologypublisher.com This extra layer chemically isolates the aluminum oxide from the top this compound layer, preventing chemical diffusion and minimizing sources of decoherence and loss. technologypublisher.com

Achieving a uniform critical-current density (Jc) across the wafer is essential for the scalable production of quantum circuits. The trilayer deposition method itself contributes to excellent uniformity. aps.orgarxiv.org Beyond this, several strategies are employed to control and tune the critical current density:

Annealing: The critical current density of the Josephson junctions can be flexibly tuned through thermal annealing. technologypublisher.com This process can be used to adjust the resistance of the junction after fabrication. researchgate.net High-temperature processes, such as those used for spacer growth, have been found to significantly reduce the critical current density. stanford.edu

Selective Heating: A technique involving selective radiation heating allows for the spatial modulation of the critical current density within a single device. aip.org By depositing a carbon film with high absorbance on a specific region of the junction and exposing it to a laser, that area can be heated to a higher temperature than the surrounding this compound, leading to a localized annealing effect. researchgate.netaip.org This allows for precise, post-fabrication trimming of the critical current. iaea.org

A primary challenge in developing high-performance qubits is overcoming quantum decoherence, the process by which a qubit loses its quantum state. springernature.com In this compound-based systems, several decoherence mechanisms have been identified, primarily related to material interfaces and defects.

Key sources of decoherence include:

Two-Level System (TLS) Defects: These are microscopic defects, often found in amorphous materials, that can absorb energy from the qubit, causing it to decohere. quantumzeitgeist.com In this compound qubits, TLS defects are prevalent at interfaces, such as between the this compound film and the substrate, and within surface oxide layers. arxiv.orgaip.org

Surface Oxides: this compound naturally forms a surface oxide layer in ambient conditions. springernature.comfnal.gov This oxide layer is often a complex, varying stoichiometry of NbO, NbO2, and Nb2O5. fnal.govacs.org These native oxides are typically amorphous and can be a significant source of loss. springernature.com The presence of oxygen vacancies in these oxide layers is also believed to be a decoherence mechanism. fnal.govacs.org

Nonequilibrium Quasiparticles: Energy injected into the superconducting material can break Cooper pairs, creating excited states known as quasiparticles. These can dissipate energy and contribute to decoherence.

Recent research has demonstrated significant improvements in coherence times by addressing these loss channels. By replacing the native this compound oxide with a more stable, encapsulated aluminum oxide barrier in the Josephson junction, coherence times have been extended by orders of magnitude. anl.gov For example, a re-engineered this compound-based qubit achieved a coherence time of 62 microseconds, a 150-fold improvement over previous designs. anl.govanl.gov This resulted in a quality factor of 2.57 x 10^5, which is competitive with aluminum-based qubits. anl.gov

Parameter	Previous this compound Qubits	Improved this compound Qubits	Aluminum Qubits
Coherence Time	< 1 µs anl.gov	Up to 62 µs anl.govaps.org	A few hundred µs anl.gov
Quality Factor (Q)	~2.5 x 10^3	2.57 x 10^5 anl.gov	Competitive with improved Nb anl.gov

This table presents comparative data on the performance of different superconducting qubit technologies.

One of the most significant advantages of this compound-based qubits is their enhanced thermal resilience compared to their aluminum counterparts. anl.gov this compound's higher superconducting gap energy leads to a reduced sensitivity to thermal quasiparticles. aps.org This allows this compound qubits to operate at higher temperatures, potentially reducing the stringent cooling requirements for quantum computers. anl.gov

Operating Temperature: While aluminum-based quantum circuits are typically limited to temperatures below 0.1 Kelvin, this compound qubits have been shown to maintain performance at temperatures above 160 mK. aps.orgtechnologypublisher.com Performance deterioration, which is significant in aluminum junctions at these temperatures, is much less pronounced in this compound devices. aps.org

Frequency Range: this compound-based qubits can operate over a frequency range that is eight times greater than that of aluminum qubits. anl.gov This provides greater flexibility in qubit design and control.

Magnetic Field Range: The operational magnetic field range for this compound qubits is massively wider, by a factor of 18,000, compared to aluminum qubits. anl.gov This robustness to magnetic fields expands the potential applications for these quantum devices. anl.gov

Operational Parameter	This compound-Based Qubits	Aluminum-Based Qubits
Operating Temperature	> 160 mK aps.org	< 0.1 K technologypublisher.com
Frequency Range	8x greater than Al anl.gov	Standard microwave range
Magnetic Field Range	18,000x wider than Al anl.gov	Limited range

This table summarizes the operational advantages of this compound-based qubits.

Engineering of this compound Josephson Junctions for Qubit Performance

Spectroscopic Characterization of this compound Quantum Systems

To understand and mitigate the sources of decoherence in this compound-based quantum systems, a variety of advanced spectroscopic and microscopic characterization techniques are employed. These methods provide detailed information about the material properties at the nanoscale. aip.orgbnl.gov

Techniques used for characterization include:

Scanning Tunneling Microscopy and Spectroscopy (STM/S): This technique is used to probe the local superconducting properties of this compound films and to investigate the Nb/substrate interface. aip.org Studies have shown that smoother, less defective interfaces lead to more uniform superconducting properties. aip.org

Secondary Ion Mass Spectrometry (SIMS): SIMS is used for depth profiling of the chemical composition of this compound films, providing detailed information about the stoichiometry of surface oxides. fnal.govbnl.gov

Electron Microscopy: Techniques like Transmission Electron Microscopy (TEM) are used to visualize the film morphology and the structure of interfaces. bnl.gov Multi-modal electron microscopy studies have been used to investigate changes in the microstructure and chemistry of interfaces during thermal treatments. arxiv.org

X-ray Photoelectron Spectroscopy (XPS): XPS is employed to determine the oxidation states of this compound at the surface, helping to identify the different this compound oxides (NbO, NbO2, Nb2O5) that contribute to quantum decoherence. bnl.govarxiv.org

These characterization methods are crucial for correlating microscopic material properties with the performance of quantum devices, enabling a materials-by-design approach to improving qubit coherence. bnl.gov

Future Trajectories for this compound in Quantum Computing Technologies

This compound, a cornerstone material in superconducting electronics, is poised for a significant resurgence and an expanded role in the future of quantum computing. nikalyte.comanl.govdtic.mil While historically benchmarked against materials like aluminum, recent breakthroughs in material science and fabrication techniques have overcome previous limitations, unlocking this compound's inherent advantages for next-generation quantum technologies. anl.gov Future developments are focused on novel material strategies, advanced device architectures, and the integration of this compound into hybrid quantum systems.

Overcoming Coherence Limitations

A primary obstacle for this compound in quantum computing has been the limited coherence times of qubits, largely attributed to the lossy nature of its native surface oxide, this compound pentoxide (Nb₂O₅). nikalyte.comnqisrc.org However, recent research has demonstrated effective strategies to mitigate this issue, leading to dramatic improvements in qubit performance. The key innovation lies in surface encapsulation, a technique that involves protecting the this compound surface and preventing the formation of this detrimental oxide layer. nqisrc.org

Researchers have systematically shown that by capping this compound-based devices with materials like tantalum, gold, or titanium nitride, the T1 relaxation times (a measure of a qubit's lifetime) can be increased by a factor of two to five compared to uncapped devices. nqisrc.orgazoquantum.com Tantalum, in particular, has emerged as a highly effective capping layer, with encapsulated this compound qubits achieving average T1 times of 0.3 milliseconds and maximum values reaching as high as 0.6 milliseconds. nqisrc.org These lifetimes are among the highest recorded for superconducting qubits on both silicon and sapphire substrates. nqisrc.org

Qubit Type	Key Fabrication Feature	Reported Qubit Lifetime (T1 Relaxation Time)
Early this compound Qubits	Standard fabrication	Less than 1 microsecond anl.gov
This compound Qubits with Native Oxide	Uncapped surface	Baseline (major limiting factor) nqisrc.org
Surface-Encapsulated this compound Qubits	Capped with Tantalum or Gold	Up to 0.6 milliseconds nqisrc.org

This progress has effectively resurrected this compound as a leading candidate for building high-performance qubits, capable of rivaling and potentially surpassing the current state-of-the-art. anl.govquantumzeitgeist.com

Innovations in Fabrication and Architecture

Beyond surface treatments, future advancements are tied to innovations in the fabrication of this compound-based quantum circuits. One area of focus is the development of low-loss interconnects, such as airbridges, which are crucial for suppressing parasitic modes and minimizing crosstalk in large-scale quantum processors. aip.org New techniques using this compound for the bridge layer and aluminum as a sacrificial layer have been shown to create robust airbridges with minimal additional energy loss, a critical step for building high-fidelity, multi-qubit chips. aip.org

Furthermore, this compound's unique properties make it highly suitable for advanced quantum architectures. Its ability to operate at slightly higher temperatures and across a much wider range of frequencies and magnetic fields compared to aluminum opens up new possibilities for qubit control and integration. anl.gov This operational robustness allows for greater flexibility in designing quantum processors and could be essential for developing systems that are more resilient to environmental noise. anl.gov Researchers are actively integrating these improved this compound qubits into more complex designs, including 9-qubit processors and 3D cavity-based architectures. nqisrc.org

Emerging Applications and Hybrid Systems

The future trajectory of this compound extends beyond its role as a primary qubit material. Innovations in this compound alloying, nanostructuring, and interface engineering are expected to drive the development of novel quantum devices. nikalyte.com

Potential future applications include:

Superconducting Spintronics: this compound-based devices that leverage the interplay between superconductivity and spin-polarized currents could lead to new forms of ultra-low power logic and memory for quantum systems. nikalyte.com

Hybrid Quantum Systems: this compound's compatibility allows for its seamless integration with other materials, including semiconductors, dielectrics, and 2D materials. nikalyte.com This enables the creation of hybrid devices that combine the strengths of different quantum platforms.

Advanced Detectors: this compound will remain a critical material for auxiliary quantum technologies like Superconducting Nanowire Single-Photon Detectors (SNSPDs). nikalyte.com Its properties are essential for achieving the high efficiency and low noise required for quantum communication and Quantum Key Distribution (QKD) networks. nikalyte.com

Parametric Amplifiers: All-niobium Josephson Parametric Amplifiers (JPAs) are being developed for high-fidelity, quantum-limited measurements of multi-qubit systems. researchgate.net

As research progresses, the combination of this compound's superior superconducting properties with advanced material and fabrication solutions will continue to push the boundaries of quantum computing, paving the way for more scalable, reliable, and powerful quantum processors. quantumgrad.com

Niobium in Electrochemical Energy Storage Systems

Niobium Oxides and Related Compounds as Electrode Materials

This compound oxides, particularly this compound pentoxide (Nb2O5), are at the forefront of research for next-generation energy storage due to their rich redox chemistry and stable crystal structures. researchgate.netbohrium.com These materials offer a higher and safer operating voltage compared to traditional graphite anodes, which helps to suppress the formation of a solid electrolyte interphase and lithium dendrites. bohrium.com While intrinsically poor electrical conductivity has been a challenge, various strategies are being employed to overcome this limitation. bohrium.com

This compound pentoxide (Nb2O5) is a dielectric and semiconductor material that exists in numerous crystal polymorphs, each with distinct properties that influence its performance in energy storage devices. mdpi.comnih.gov These polymorphs, including orthorhombic (T-Nb2O5), pseudohexagonal (TT-Nb2O5), and monoclinic (H-Nb2O5) phases, offer a versatile platform for investigating structure-property relationships. mdpi.comnih.govmdpi.com

The orthorhombic T-Nb2O5 polymorph has garnered significant attention due to its unique two-dimensional layered structure, which provides low steric hindrance for rapid lithium-ion migration. mdpi.comresearchgate.net This crystal structure consists of distorted NbO6 octahedra and NbO7 pentagonal bipyramids, creating open channels that facilitate fast ion transport. mdpi.commdpi.com The charge/discharge plateaus of Nb2O5 are typically in the range of 1–2 V versus Li⁰/Li⁺, involving two redox couples (Nb⁵⁺/Nb⁴⁺ and Nb⁴⁺/Nb³⁺), which contributes to its high specific capacity. mdpi.com However, the inherent electronic conductivity of Nb2O5 is low, which can limit its rate capability. researchgate.net

The different crystal structures of Nb2O5 polymorphs significantly impact their electrochemical energy storage performance. For instance, T-Nb2O5 has been shown to deliver a much higher capacity for Li-storage compared to TT-Nb2O5. whut.edu.cn Theoretical and experimental analyses have indicated that T-Nb2O5 possesses more lithium storage sites and shorter Li+ diffusion distances, contributing to its superior specific capacity and rate capability. whut.edu.cn The ability to selectively synthesize different polymorphs allows for the tuning of electrochemical properties to suit specific energy storage applications. mdpi.comresearchgate.net

This compound-based oxides are being actively investigated as anode materials to enable fast-charging, high-energy-density lithium-ion batteries. anl.govutwente.nl Compounds like this compound tungsten oxides and titanium this compound oxide (TiNb2O7) exhibit rapid and reversible lithium intercalation, allowing for significantly faster charging times compared to conventional graphite anodes. anl.govresearchgate.net These materials often possess open crystal structures, such as the Wadsley-Roth shear structures, which provide three-dimensional pathways for lithium-ion transport, minimizing diffusion limitations. anl.govsae.org

The fast-charging capability of this compound-based anodes stems from their high lithium-ion diffusivity, which is several orders of magnitude faster than that of typical electrode materials. anl.gov This allows for the rapid lithiation of even micron-sized particles, which is advantageous for achieving high volumetric energy density. anl.gov For example, large-format lithium-ion batteries utilizing a high-density TiNb2O7 anode and a LiNi0.6Co0.2Mn0.2O2 (NCM) cathode have demonstrated the ability to charge from 0% to 90% state of charge in under six minutes. researchgate.net

In addition to anodes, this compound is also used to modify cathode materials to enhance their fast-charging performance and stability. acs.org Doping high-nickel cathodes, such as Li[Ni0.92Co0.06Al0.01Nb0.01]O2 (Nb-NCA93), with this compound can induce grain refinement of the secondary particles. acs.orgresearchgate.net This microstructural modification alleviates internal stress and prevents the heterogeneity of lithium concentration during fast cycling, leading to improved capacity retention and thermal stability. acs.org this compound-doped cathodes have shown the ability to retain a high percentage of their initial capacity even after thousands of fast-charging cycles. acs.orgresearchgate.net

Interactive Data Table: Performance of this compound-Modified Lithium-Ion Batteries

Electrode Material	Configuration	Key Performance Metrics
TiNb2O7 (TNO) Anode	49 Ah TNO/NCM Full-Cell	0% to 90% SOC in < 6 min; 86% capacity retention after 7,000 cycles. researchgate.net
Nb-NCA93 Cathode	Full-Cell	Full charge in 12 min; 85.3% capacity retention after 1,000 cycles. acs.orgresearchgate.net
This compound Tungsten Oxides	Anode Material	High volumetric capacity and rate performance. anl.gov

This compound-based materials, particularly this compound pentoxide (Nb2O5), are promising candidates for supercapacitor electrodes due to their unique crystal structures, rapid ion diffusion capabilities, and excellent chemical durability. rsc.org These materials primarily store charge through a pseudocapacitive mechanism, which involves fast and reversible Faradaic reactions at or near the surface of the material. greencarcongress.com This allows for higher energy storage capacity compared to electric double-layer capacitors (EDLCs) while maintaining high power density.

The orthorhombic phase of Nb2O5 (T-Nb2O5) has been shown to exhibit intercalation pseudocapacitance, where lithium ions can be rapidly inserted into the bulk of the material without a diffusion-limited process. greencarcongress.com This enables thick electrodes (up to 40 microns) to store and deliver energy rapidly, which is a significant advantage for practical high-rate energy storage devices. greencarcongress.com Other this compound-based compounds, such as this compound nitrides (e.g., Nb4N5), have also been explored as high-performance electrode materials for supercapacitors, demonstrating high areal capacitance and excellent cycling stability. nih.gov

This compound is increasingly being utilized as both a dopant and a coating material to enhance the performance and stability of cathode and anode materials in lithium-ion batteries. mmta.co.ukresearchgate.net As a dopant in layered transition metal oxide cathodes, such as LiNixCoyMn1−x−yO2 (NCM), this compound can improve structural integrity during cycling. researchgate.netbohrium.com The large ionic radius and high valence state of Nb⁵⁺, along with the strong Nb-O bond, help to mitigate the degradation phenomena that lead to capacity fading. bohrium.com

This compound doping has been shown to be particularly effective in high-nickel cathodes. For example, in NMC 9055 (LiNi0.90Co0.05Mn0.05O2), this compound modification significantly improved capacity retention to 99.7% after 200 cycles, compared to 75.3% for the unmodified material, with almost no voltage fading. acs.org The presence of this compound can be found both within the NMC structure and at the grain boundaries of the primary particles. acs.org

As a coating, this compound oxides like LiNbO3 and Nb2O5 form a protective layer on the surface of cathode active materials. researchgate.netbohrium.com This coating acts as a barrier between the cathode and the electrolyte, suppressing side reactions and reducing the growth of the cathode-electrolyte interphase (CEI). researchgate.net This leads to improved cycling stability and rate capability. researchgate.net On the anode side, this compound oxide coatings on copper electrodes have been shown to enable exceptionally high charge and discharge rates (6–10C) with good cycling stability. batterydesign.net

Design and Engineering of this compound-Based Energy Storage Materials

The performance of this compound-based materials in energy storage applications is heavily dependent on their structure and morphology at the nanoscale. utwente.nl Strategic design and engineering of these materials are crucial for optimizing ion and electron transport, maximizing active surface area, and accommodating the mechanical stresses associated with repeated charge and discharge cycles.

Creating hierarchical and nanostructured morphologies is a key strategy for improving the performance of this compound-based electrode materials. researchgate.netresearchgate.net Hierarchical structures, which combine features at different length scales (e.g., nano- and micro-scale), can provide a large surface area for electrochemical reactions, short diffusion paths for ions and electrons, and structural stability. researchgate.net

For instance, fabricating meso-/macro-porous this compound structures through methods like electrochemical etching can significantly increase the surface area and facilitate rapid transport of atoms and ions. researchgate.net Such porous architectures are beneficial for both batteries and supercapacitors. In the context of this compound pentoxide, engineering its nanostructure has been shown to be more impactful on electrochemical performance than simply using carbon to improve electrical conductivity. nih.gov

The synthesis of nanochanneled this compound oxides with controlled pore sizes and wall thicknesses allows for a systematic study of the relationship between morphology, crystallinity, and charge storage kinetics. nih.gov Amorphous nanochanneled this compound oxides with smaller wall thicknesses have demonstrated enhanced rate performance due to higher capacitive contributions and Na-ion diffusivity. nih.gov These findings underscore the importance of precise control over the nanoscale architecture of this compound-based materials to unlock their full potential for high-performance energy storage.

Heteroatom Doping Strategies for Improved Electrochemical Performance

The integration of this compound as a heteroatom dopant in cathode materials for lithium-ion batteries is a key strategy for enhancing their electrochemical properties. Research has shown that doping with this compound can lead to significant improvements in structural stability, cycling performance, and rate capability. The strong chemical bond between this compound and oxygen, with a bond energy of 753 kJ mol⁻¹, contributes to a more stable crystal lattice in cathode materials. dntb.gov.ua

In Ni-rich layered oxides, such as LiNi₀.₈₅Co₀.₁Mn₀.₀₅O₂ (NCM85), this compound doping has been shown to suppress the formation of microcracks within the particles during repeated charging and discharging cycles. acs.org This structural reinforcement is crucial for long-term durability. The introduction of Nb⁵⁺ ions can also reduce the degree of lithium/nickel cation mixing, a common degradation mechanism in nickel-rich cathodes. dntb.gov.ua Studies on LiNi₀.₈Co₀.₁Mn₀.₁O₂ (NCM811) demonstrate that co-doping with tungsten and this compound can inhibit the anisotropic volume changes that occur during phase transitions, further preserving the integrity of the cathode particles. researchgate.net

For lithium iron phosphate (B84403) (LFP) cathodes, this compound doping has been found to boost cycling stability. In one study, a rational level of this compound doping resulted in a capacity retention rate of over 96.1% after 100 cycles at a rate of 0.2 C. nih.govmdpi.com These enhancements are attributed to the stabilization of the material's structure and a reduction in electrochemical impedance, which facilitates high-rate capability. researchgate.net

Impact of this compound Doping on Cathode Material Performance

Cathode Material	This compound Doping Effect	Key Finding	Source
LiNiO₂	Improves lattice stability, lowers Li⁺/Ni²⁺ cation mixing.	The strong Nb-O bond (753 kJ mol⁻¹) and high valence state (Nb⁵⁺) enhance structural integrity.	dntb.gov.ua
LiNi₀.₈₅Co₀.₁Mn₀.₀₅O₂ (NCM85)	Suppresses crack formation during cycling.	Leads to enhanced cycling stability and outstanding capacity retention.	acs.org
LiNi₀.₈Co₀.₁Mn₀.₁O₂ (NCM811)	Reduces anisotropic volume change during phase transitions.	Co-doping with W/Nb maintains particle integrity and prevents microcracks.	researchgate.net
LiFePO₄ (LFP)	Boosts cycling stability and capacity retention.	Achieved over 96.1% capacity retention after 100 cycles at 0.2 C.	nih.govmdpi.com

This compound Tungsten Oxides for High-Rate Lithium-Ion Storage

Complex this compound tungsten oxides have emerged as promising anode materials capable of exceptionally high-rate lithium-ion storage, challenging the conventional need for nanomaterials to achieve rapid charging. cam.ac.uk Materials such as Nb₁₆W₅O₅₅ and Nb₁₈W₁₆O₉₃, which feature crystallographic shear and bronze-like structures respectively, can rapidly intercalate large amounts of lithium even in micrometer-sized particles. cam.ac.ukanl.gov This capability is advantageous for achieving high volumetric packing density and reducing costs associated with nanomaterial synthesis. scispace.com

The exceptional performance stems from several factors, including multielectron redox, buffered volume expansion, and extremely fast solid-state lithium diffusion. anl.gov Direct measurements using pulsed field gradient Nuclear Magnetic Resonance (PFG NMR) have revealed room-temperature lithium diffusion coefficients (DLi) in the range of 10⁻¹² to 10⁻¹³ m²∙s⁻¹. scispace.comosti.gov This is several orders of magnitude faster than typical electrode materials like Li₄Ti₅O₁₂. cam.ac.uk Such rapid diffusion allows for the full lithiation of micrometer-scale particles in minutes, a critical factor for high-power applications and fast-charging devices. scispace.comosti.gov

For example, electrodes made from Nb₁₆W₅O₅₅ have demonstrated the ability to reversibly intercalate 0.90 Li⁺/TM (averaging 155 mA·h·g⁻¹) at a 10C rate with 95% capacity retention after 250 cycles. scispace.com At an even higher 20C rate, the capacity was 0.75 Li⁺/TM (averaging 128 mA·h·g⁻¹) with 95% retention over 750 cycles. scispace.com The bronze-like Nb₁₈W₁₆O₉₃ has shown even better rate performance at the highest rates. scispace.com

Performance of this compound Tungsten Oxide Anodes

Material	Structure Type	Key Performance Metric	Value	Source
Nb₁₆W₅O₅₅ & Nb₁₈W₁₆O₉₃	Crystallographic Shear & Bronze-like	Li Diffusion Coefficient (DLi)	10⁻¹²–10⁻¹³ m²∙s⁻¹	scispace.comosti.gov
Nb₁₆W₅O₅₅	Crystallographic Shear	Capacity Retention (at 10C)	95% after 250 cycles	scispace.com
Nb₁₆W₅O₅₅	Crystallographic Shear	Capacity Retention (at 20C)	95% after 750 cycles	scispace.com
Nb₁₈W₁₆O₉₃	Bronze-like	Rate Performance	Enhanced at very high rates compared to Nb₁₆W₅O₅₅	scispace.com

This compound in Hydrogen Energy Technologies

This compound-Based Materials for Hydrogen Fuel Cells and Storage

This compound is a critical element in advancing the hydrogen economy, contributing to storage, production, and fuel cell technologies. For hydrogen storage, a major challenge, this compound-based metal hydrides offer a promising alternative to high-pressure tanks or cryogenic liquefaction. this compound and its alloys with metals like titanium can form hydrides that store hydrogen at low pressures and temperatures, offering high volumetric hydrogen density and the ability to undergo reversible absorption and desorption cycles without significant degradation.

In the realm of hydrogen fuel cells, particularly proton-exchange membrane fuel cells (PEMFCs), this compound is used to improve catalyst efficiency and membrane durability. this compound oxides can serve as catalyst supports that enhance the performance of platinum-based catalysts. This compound.tech This can potentially reduce the amount of expensive and rare platinum group metals required, which is a key factor in lowering the cost of fuel cell systems. This compound.tech For hydrogen production via electrolysis, this compound oxides have also been shown to be suitable for reducing the quantity of iridium needed in electrolyzers. This compound.tech

Niobium in Catalysis and Sustainable Chemistry

Catalytic Properties and Mechanisms of Niobium Compounds

The catalytic efficacy of this compound compounds is rooted in their distinct electronic and structural characteristics. These properties can be tailored through synthesis methods and by combining this compound with other elements, leading to catalysts with enhanced activity and selectivity for specific reactions.

This compound-based catalysts, particularly this compound pentoxide (Nb₂O₅), exhibit both Brønsted and Lewis acidity. mdpi.comresearchgate.net Brønsted acidity arises from surface hydroxyl groups that can donate protons, while Lewis acidity is associated with coordinatively unsaturated this compound sites. nih.govibs.re.kr The balance between these two types of acidity can be controlled, which is crucial for catalyzing various organic reactions, including esterification, hydrolysis, and dehydration. researchgate.netresearchgate.net this compound catalysts are known for their strong acid sites that remain active even in the presence of water, a significant advantage for biomass conversion processes which often occur in aqueous environments. researchgate.net

In addition to their acidic properties, this compound compounds possess unique redox capabilities. The this compound cation can exist in different oxidation states, although the +5 state is the most stable. alfachemic.comrsc.org This ability to participate in oxidation-reduction reactions is vital for applications in selective oxidation and hydrodeoxygenation processes. rsc.orglehigh.edu The redox properties can be influenced by the specific this compound compound, its crystal structure, and its interaction with other materials in the catalytic system. lehigh.edu

The versatility of this compound allows it to play multiple roles in heterogeneous catalysis. mdpi.com

Active Phase: this compound compounds, such as this compound pentoxide and niobic acid, can function as the primary catalytic material. researchgate.net Their acidic and redox sites directly participate in the chemical transformation of reactants.

Promoter: The addition of small amounts of this compound to other catalysts can significantly enhance their activity, selectivity, and lifespan. researchgate.netThis compound.tech As a promoter, this compound can modify the electronic properties of the active metal, improve its dispersion, and increase its resistance to deactivation.

Support: this compound oxides are effective supports for metal and metal oxide catalysts. researchgate.net A catalyst support provides a high surface area for the dispersion of the active phase. This compound.tech this compound oxide supports can also actively participate in the catalytic cycle through strong metal-support interactions (SMSI), which can alter the electronic state of the supported metal and influence the reaction pathway. rsc.org

The choice of this compound's role depends on the specific requirements of the catalytic process. Its ability to function in these different capacities underscores its importance in the design of advanced catalytic systems.

The catalytic performance of this compound-based materials is intricately linked to their physical and chemical properties at the nanoscale.

Property	Influence on Catalytic Activity
Crystal Structure	Different polymorphs of this compound oxide (e.g., amorphous, pseudohexagonal, orthorhombic) exhibit distinct catalytic behaviors. nih.gov The arrangement of atoms in the crystal lattice affects the nature and accessibility of active sites. Metastable or less stable crystal structures can sometimes lead to higher catalytic activity due to their readiness to be converted into an active state. nih.gov
Texture	Textural properties such as surface area and pore size distribution are crucial. This compound.tech A high surface area generally leads to a greater number of accessible active sites, enhancing the reaction rate. The pore structure influences the diffusion of reactants and products to and from the active sites.
Surface Properties	The chemistry of the catalyst surface, including the density and strength of acid sites, the presence of defects, and the nature of surface hydroxyl groups, directly impacts catalytic activity and selectivity. nih.gov For instance, lower-temperature phases of this compound oxide often have higher surface areas and more structural defects, providing abundant active sites. nih.gov

By carefully controlling these properties during synthesis, it is possible to design this compound catalysts with optimized performance for specific applications. acs.org

Advanced Catalytic Applications of this compound Materials

The unique catalytic properties of this compound compounds have led to their application in various advanced and sustainable chemical processes, particularly in the conversion of biomass into valuable fuels and chemicals.

This compound-based catalysts have shown significant promise in the valorization of biomass, which is a renewable alternative to fossil fuels. mdpi.com They are effective in catalyzing a variety of reactions involved in converting complex biomass components into biofuels and platform chemicals. mdpi.comufmg.br These reactions include hydrolysis, dehydration, esterification, and hydrodeoxygenation. researchgate.netresearchgate.net The water tolerance of this compound's acid sites is a particularly valuable attribute in this context, as biomass conversion is often carried out in aqueous media. researchgate.net

Two key processes in biomass conversion where this compound catalysts excel are selective dehydration and hydrodeoxygenation (HDO).

Selective Dehydration: This process involves the removal of water molecules from biomass-derived carbohydrates to produce valuable platform chemicals like 5-hydroxymethylfurfural (HMF). mdpi.com this compound-based solid acids, such as mesoporous this compound phosphate (B84403), have demonstrated excellent activity for the dehydration of fructose to HMF in water, attributable to their high acid site density and water tolerance. mdpi.com

Hydrodeoxygenation (HDO): HDO is a crucial upgrading step for bio-oils, which have high oxygen content that makes them unstable and corrosive. nih.gov This process removes oxygen in the form of water by reacting the bio-oil with hydrogen over a catalyst. This compound-based catalysts, often used as supports for noble or transition metals, are highly effective for HDO. rsc.orgnih.govacs.org The acidic nature of this compound supports facilitates the cleavage of C-O bonds, while the metal component catalyzes the hydrogenation steps. rsc.orgnih.gov For example, platinum supported on this compound phosphate (Pt/NbOPO₄) has been shown to be a highly active catalyst for HDO reactions. nih.gov

The development of efficient this compound-based catalysts for these reactions is a key area of research in the pursuit of a sustainable bio-based economy.

Biomass Conversion and Biofuel Production Processes

Conversion of Lignocellulosic Derivatives to Value-Added Chemicals

Lignocellulosic biomass, composed of cellulose (B213188), hemicellulose, and lignin, represents an abundant renewable feedstock for the production of chemicals and fuels. lehigh.edu this compound-based catalysts have shown remarkable efficacy in the valorization of these complex biopolymers.

The conversion of the C5 and C6 sugar fractions derived from hemicellulose and cellulose into platform molecules is a key focus. Various this compound catalysts, including this compound phosphate (NbOPO₄), this compound pentoxide (Nb₂O₅), and heteropolyacids like HNbMoO₆, are utilized to produce a range of valuable chemicals such as sorbitol, isosorbide, 5-hydroxymethylfurfural (HMF), lactic acid, and levulinic acid. lehigh.edu

For instance, a bifunctional ruthenium on this compound phosphate (Ru/NbOPO₄) catalyst has been successfully employed for the direct conversion of cellulose to sorbitol. lehigh.edu The acidic sites of the this compound phosphate support facilitate the hydrolysis of cellulose into glucose, while the ruthenium nanoparticles catalyze the subsequent hydrogenation to sorbitol, achieving yields of 59–69% at over 90% cellulose conversion. lehigh.edu Similarly, this compound-based catalysts are effective in converting glucose, the hydrolysis product of cellulose, into HMF, a crucial platform chemical. lehigh.edu Niobic acid and this compound-containing zeolites, which possess both Brønsted and Lewis acid sites, are particularly effective for this dehydration reaction. lehigh.edubohrium.com

This compound catalysts are also instrumental in the conversion of lignin, the aromatic component of biomass, into valuable aromatic chemicals. A this compound-doped HZSM-5 zeolite catalyst (H[Nb]ZSM-5) has demonstrated high efficiency in the catalytic fast pyrolysis of lignin, selectively producing monoaromatic hydrocarbons. cambridge.orggoogle.com The introduction of this compound into the zeolite framework creates both Lewis and Brønsted acid sites that facilitate deoxygenation reactions. cambridge.orggoogle.com This catalyst significantly increases the yield of monoaromatic hydrocarbons to 43.4% and reduces the undesirable phenol content to just 2.8%. cambridge.orggoogle.com Furthermore, a porous Ru/Nb₂O₅ catalyst has been shown to directly hydrodeoxygenate organosolv lignin to arenes with a high mass yield of 35.5% and an arene selectivity of 71 wt%. researcher.life

Catalyst	Feedstock	Product(s)	Key Findings	Reference
Ru/NbOPO₄	Cellulose	Sorbitol	Achieved 59-69% sorbitol yield at >90% cellulose conversion due to dual functionality.	lehigh.edu
Nb₂O₅/C, Nb-SBA-15	Cellulose	5-Hydroxymethylfurfural (HMF)	Yields greater than 50% and conversion above 90% can be achieved.	lehigh.edu
This compound Phosphate (PNb), Niobic Acid (HNb)	Holocellulose	HMF, Furfural	Highest HMF yield of 44.8 g/kg; highest furfural yield of 69.8 g/kg at 200°C.	scielo.br
H[Nb]ZSM-5	Alkali Lignin	Monoaromatic Hydrocarbons (MAHs)	MAHs content reached 43.4%, with phenol content reduced to 2.8%.	cambridge.orggoogle.com
Ru/Nb₂O₅	Organosolv Lignin	Arenes	Achieved a total mass yield of 35.5 wt% with an arene selectivity of 71 wt%.	researcher.life

Biodiesel Synthesis via this compound-Catalyzed Transesterification and Esterification

This compound-based materials serve as effective solid acid catalysts for biodiesel production, capable of catalyzing both the esterification of free fatty acids (FFAs) and the transesterification of triglycerides. lehigh.edu Their water tolerance is a significant advantage, particularly when using low-cost feedstocks with high FFA and water content.

Hydrated this compound oxide (niobic acid) has been successfully used for the esterification of various FFAs, such as palmitic, stearic, and lauric acids, with ethanol. lehigh.edu Studies have shown that niobic acid can achieve high conversions, with the reaction being favored for fatty acids with a low degree of unsaturation and shorter carbon chains. lehigh.edu For example, in the esterification of palmitic acid with ethanol, conversions higher than 80% were achieved in 60 minutes. lehigh.edu

Sulfated this compound oxide has demonstrated even higher activity due to an increase in Brønsted acidity. When used for the esterification of oleic acid with methanol, a sulfated this compound oxide catalyst achieved over 90% conversion, significantly outperforming pure this compound oxide. lehigh.eduresearchgate.net This modification was shown to reduce the activation energy of the reaction from 68.4 kJ mol⁻¹ to 34.7 kJ mol⁻¹. researchgate.net

This compound phosphates are also highly efficient for esterification reactions. lehigh.edunih.gov Due to their strong acid sites, they show excellent performance in converting oleic acid to ethyl oleate, even at high temperatures. lehigh.edu The catalytic activity of this compound phosphate is linked to its surface acidity and thermal stability, which can be tuned by adjusting the calcination temperature. nih.gov

In transesterification reactions, this compound compounds like this compound pentachloride (NbCl₅) have shown promise. NbCl₅, acting as a Lewis acid, can activate the carbonyl group of triglycerides, facilitating the reaction with methanol to produce biodiesel. cambridge.org While this compound oxides and phosphates generally show lower activity in transesterification compared to esterification, modified systems, such as sulfated this compound oxide, can perform simultaneous esterification and transesterification of oils with high FFA content, achieving conversions up to 90.9%. scielo.br

Catalyst	Reaction	Feedstock	Alcohol	Key Findings	Reference
Hydrated Nb₂O₅ (Niobic Acid)	Esterification	Palmitic Acid	Ethanol	>80% conversion in 60 minutes.	lehigh.edu
Sulfated Nb₂O₅	Esterification	Oleic Acid	Methanol	>90% conversion; activation energy reduced by ~50%.	lehigh.eduresearchgate.net
This compound Phosphate (NbOPO₄)	Esterification	Oleic Acid	Ethanol	Demonstrated high efficiency and thermal stability in a packed bed reactor.	lehigh.edu
NbCl₅	Transesterification	Soybean Oil	Methanol	Achieved 41% conversion, showing higher activity than other tested this compound compounds.	cambridge.org
Sulfated Nb₂O₅	Simultaneous Esterification & Transesterification	Andiroba Oil (High FFA)	Ethanol	Achieved 90.9% conversion in a pressurized reactor.	scielo.br

Environmental Catalysis and Pollution Abatement using this compound-Based Materials

This compound-based materials are increasingly recognized for their significant contributions to environmental catalysis and pollution control, addressing both air and water contamination. lehigh.edumpg.de Their versatility stems from their stability, unique acid-base properties, and photocatalytic potential. lehigh.edugoogle.com

In air pollution abatement, this compound oxides have been investigated as promoters or supports for catalysts used in the oxidation of harmful volatile organic compounds (VOCs) and carbon monoxide (CO). cambridge.org For example, a cobalt oxide catalyst supported on orthorhombic this compound oxide (Co₃O₄/Nb₂O₅) has shown comparable or even superior activity and stability to commercial platinum-based catalysts for the oxidation of CO and propane. cambridge.org The strong interaction between cobalt oxide and the this compound oxide support is believed to create oxygen vacancies, enhancing catalytic activity. cambridge.org this compound modification has also been shown to improve the performance of Au/CeO₂ catalysts for the combustion of benzene, another common VOC. google.com

This compound-containing catalysts are also effective in reducing nitrogen oxide (NOx) emissions through selective catalytic reduction (SCR) with ammonia (NH₃-SCR). researchgate.net Iron-niobium composite oxides (FeNbOₓ) have demonstrated superior SCR performance, achieving over 90% NOx conversion across a broad temperature range (250–400 °C). researchgate.net The interaction between iron and this compound enhances surface acidity and creates more reducible iron species, which act as active sites for the SCR reaction. researchgate.net Furthermore, this compound has been explored as a component in three-way catalytic converters to improve the oxygen storage capacity of ceria-zirconia materials, thereby enhancing the simultaneous conversion of NOx, CO, and hydrocarbons in gasoline vehicle exhaust. scielo.br

For water treatment, this compound-based materials, particularly Nb₂O₅, are employed in advanced oxidation processes (AOPs) to degrade persistent organic pollutants. lehigh.edu this compound's high chemical stability and ability to generate reactive oxygen species (ROS) make it a promising catalyst for these applications. lehigh.edu this compound oxide can act as a photocatalyst to break down contaminants like dyes, pharmaceuticals, and pesticides. lehigh.eduscielo.brnih.gov Its efficiency can be enhanced by modifying it with other materials, such as bentonite clay, to create adsorbent-photocatalyst hybrids that can remove pollutants like methylene blue with over 99% efficiency. researcher.life Furthermore, composites of this compound oxide with iron oxides have been used as heterogeneous Fenton-like catalysts, utilizing hydrogen peroxide to generate highly reactive hydroxyl radicals that oxidize organic contaminants. scielo.br

Catalyst System	Application	Pollutant(s)	Key Findings	Reference
Co₃O₄/Nb₂O₅	Air Pollution Control	Carbon Monoxide (CO), Propane (VOC)	Outperforms 1% Pt/Al₂O₃ in catalytic activity and thermal stability.	cambridge.org
FeNbOₓ	NOx Reduction (NH₃-SCR)	Nitrogen Oxides (NOx)	>90% NOx conversion between 250–400 °C.	researchgate.net
Nb₂O₅-modified Ceria-Zirconia	Automotive Emission Control	NOx, CO, Hydrocarbons	Significantly higher oxygen storage capacity enhances three-way catalyst performance.	scielo.br
Nb₂O₅/Bentonite Clay	Water Treatment (Photocatalysis)	Methylene Blue Dye	Achieved 94.5% removal efficiency under UV light.	researcher.life
Nb₂O₅/Iron Oxide Composite	Water Treatment (Fenton-like)	Methylene Blue Dye	Acts as an efficient heterogeneous Fenton catalyst with H₂O₂.	scielo.br

Selective Oxidation and Hydrocarbon Transformations with this compound Catalysts

This compound-based catalysts are highly effective in selective oxidation reactions, which are crucial for transforming hydrocarbons into more valuable oxygenated compounds. Their applications span the epoxidation of olefins and the oxidative dehydrogenation (ODH) of light alkanes.

In olefin epoxidation, this compound catalysts facilitate the conversion of alkenes to epoxides, which are important intermediates in the chemical industry. lehigh.edu this compound-containing silica materials, prepared by grafting niobocene dichloride onto a silica support, have proven to be active and selective catalysts for the epoxidation of cyclic alkenes like cyclohexene using aqueous hydrogen peroxide as the oxidant. researcher.life Mesoporous this compound oxyhydroxide and this compound-based aerogels also show good activity in these reactions, with the ability to be recycled without significant loss of performance. lehigh.edugoogle.com For example, a mesoporous this compound oxyhydroxide catalyst achieved 84% conversion in the epoxidation of cyclohexene. lehigh.edu

The oxidative dehydrogenation (ODH) of light alkanes, such as ethane and propane, to produce valuable olefins like ethylene and propylene is another significant application of this compound catalysts. This compound pentoxide itself has been shown to exhibit high selectivity for the ODH of propane, although conversions are typically low. bohrium.com The performance of these catalysts can be significantly enhanced by incorporating this compound into mixed oxide systems. This compound phosphates have emerged as highly selective catalysts for the ODH of ethane to ethylene. nih.govscielo.br One particular phase, Nb₁.₉₁P₂.₈₂O₁₂, demonstrated exceptional selectivity, reaching approximately 95% at 5% ethane conversion. nih.gov The presence of phosphorus is critical for achieving high ethylene selectivity, as Nb₂O₅ alone is much less selective. nih.govscielo.br

This compound also plays a role as a promoter in other catalytic systems for hydrocarbon transformations. For the ODH of ethane, Ni-Nb-O mixed oxide catalysts have been studied, where an amorphous Nb₂O₅ phase interacts with the active NiO phase to improve performance. google.com In the selective oxidation and ammoxidation of propylene to acrolein and acrylonitrile, the incorporation of this compound into bismuth molybdate (B1676688) catalysts has been shown to significantly increase the yield and selectivity of the desired products. cambridge.org Furthermore, this compound-based catalysts are being explored for the partial oxidation and reforming of methane to produce syngas (H₂ and CO). scielo.brresearchgate.net

Catalyst	Reaction	Substrate	Product	Key Findings	Reference
Mesoporous this compound Oxyhydroxide	Epoxidation	Cyclohexene	Cyclohexene oxide	Achieved 84% conversion with hydrogen peroxide.	lehigh.edu
Niobocene dichloride on Silica	Epoxidation	Cyclic Alkenes	Epoxides	Active and selective catalyst using aqueous H₂O₂.	researcher.life
This compound Phosphate (Nb₁.₉₁P₂.₈₂O₁₂)	Oxidative Dehydrogenation	Ethane	Ethylene	~95% selectivity at 5% conversion; highly selective compared to Nb₂O₅ alone.	nih.gov
This compound Pentoxide (Nb₂O₅)	Oxidative Dehydrogenation	Propane	Propylene	Exhibits high selectivity, though conversion is low.	bohrium.com
Ni-Nb-O Mixed Oxide	Oxidative Dehydrogenation	Ethane	Ethylene	Optimum conversion of 33% with 78% selectivity for a catalyst with 15% Nb.	google.com

Photocatalytic Systems Based on this compound Oxides

This compound-based materials, particularly this compound pentoxide (Nb₂O₅) and various niobates, are emerging as promising semiconductors for photocatalysis, with applications in solar fuel production and environmental remediation. lehigh.edu Their excellent chemical stability, suitable electronic properties, and abundance make them attractive alternatives to more traditional photocatalysts like titanium dioxide (TiO₂). lehigh.eduThis compound.tech

In the realm of solar fuel production, this compound-based photocatalysts are actively researched for hydrogen (H₂) evolution from water splitting. lehigh.eduscielo.br Nb₂O₅, an n-type semiconductor with a band gap of around 3.2-3.4 eV, can drive this reaction, though its efficiency is often limited by rapid recombination of photogenerated electron-hole pairs. lehigh.eduThis compound.tech To overcome this, strategies such as controlling morphology (e.g., nanorods, hollow spheres), creating defects, and forming heterojunctions are employed. lehigh.edursdjournal.org For instance, Nb₂O₅ nanorod superstructures have shown a H₂ evolution rate 150 times higher than commercial Nb₂O₅. lehigh.edu Layered niobates, such as KCa₂Nb₃O₁₀ and Cs₂Nb₄O₁₁, also exhibit high activity for water splitting. bohrium.comscielo.br Modifying these materials by doping or coupling with co-catalysts like platinum (Pt) or palladium sulfide (PdS) significantly enhances their performance. lehigh.eduscielo.br

The formation of heterojunctions by combining this compound oxides with other semiconductors is a particularly effective strategy. Composites such as Nb₂O₅/TiO₂ and g-C₃N₄/Nb₂O₅ facilitate better charge separation, leading to enhanced photocatalytic activity for both H₂ production and pollutant degradation. researcher.liferesearchgate.net The g-C₃N₄/Nb₂O₅ heterostructure, for example, achieves an exceptional H₂ evolution rate of 31.6 mmol g⁻¹ h⁻¹, which is over 200 times higher than that of pristine Nb₂O₅. scielo.br

This compound-based photocatalysts are also highly effective for the degradation of organic pollutants in water. researchgate.netlehigh.edu Various forms of Nb₂O₅ have been used to break down dyes like rhodamine B and methylene blue, as well as other contaminants like ammonia and microplastics. nih.govscielo.brlehigh.eduuu.nl The photocatalytic activity is strongly dependent on the material's crystalline phase and surface chemistry. lehigh.edu For instance, as-prepared Nb₂O₅ nanoparticles from a solvothermal synthesis showed the highest activity for rhodamine B degradation under visible light, while treatment with H₂O₂ enhanced its activity under UV illumination. lehigh.edu Perovskite niobates, such as KNbO₃ and NaNbO₃, also act as efficient photocatalysts for dye degradation, with KNbO₃ showing superior performance due to its electronic structure. scielo.br

Catalyst System	Application	Key Findings	Reference
Nb₂O₅ Nanorod Superstructures	H₂ Production	H₂ evolution rate of 91 µmol h⁻¹, ~150 times higher than commercial Nb₂O₅.	lehigh.edu
g-C₃N₄/Nb₂O₅ Heterostructure	H₂ Production	Exceptional H₂ evolution rate of 31.6 mmol g⁻¹ h⁻¹.	scielo.br
NiO-loaded Cs₂Nb₄O₁₁	Overall Water Splitting	Showed high activity for stoichiometric H₂ and O₂ production.	bohrium.com
Pd-NbOₓ-TiO₂	H₂ Production (Sunlight)	Optimum system with 1 mol% Nb showed a quantum efficiency of 2.8%.
Nb₂O₅ Nanoparticles	Pollutant Degradation (Rhodamine B)	Achieved 100% degradation after 180 min under visible light.	lehigh.edu
KNbO₃ Perovskite	Pollutant Degradation (Methylene Blue)	More efficient than NaNbO₃ due to its electronic properties.	scielo.br

This compound Oxalate as a Precursor for Catalytic Materials

This compound oxalate, particularly ammonium this compound oxalate (ANO), serves as a crucial water-soluble precursor for the synthesis of a wide variety of this compound-based catalytic materials. lehigh.edugoogle.com Its solubility in aqueous solutions distinguishes it from other this compound precursors like this compound ethoxide, which requires non-aqueous, moisture-free conditions for handling. lehigh.edu This makes this compound oxalate a convenient and versatile starting material for methods such as impregnation, precipitation, sol-gel synthesis, and hydrothermal treatment. lehigh.edugoogle.com

The incipient wetness impregnation technique is a common method where a porous support material (e.g., alumina, silica, titania) is impregnated with an aqueous solution of this compound oxalate. lehigh.edu After drying, the material is calcined at elevated temperatures. lehigh.edu During calcination, the oxalate complex decomposes, leaving behind a dispersed this compound oxide phase on the support surface. lehigh.eduscielo.br The properties of the final supported catalyst, such as the nature of the surface this compound oxide species and their dispersion, can be controlled by adjusting parameters like the this compound concentration, the pH of the impregnation solution, and the calcination temperature. lehigh.edu

Hydrothermal synthesis using this compound oxalate solutions is another effective method for producing this compound oxide nanostructures with controlled morphologies. cambridge.org For example, treating a this compound oxalate solution hydrothermally at 200°C can yield spiky nanoparticles composed of a this compound oxide hydrate core and this compound pentoxide nanorods on the surface. cambridge.org The particle size and morphology can be tuned by changing the precursor concentration. cambridge.org

This compound oxalate is also used in the synthesis of unsupported this compound oxides and mixed-oxide catalysts. scielo.br Sol-gel processes, precipitation from aqueous solutions, and thermal decomposition of the solid precursor are common routes. google.comscielo.br The thermal decomposition of ammonium this compound oxalate, for instance, proceeds stepwise, eventually leading to the formation of amorphous this compound oxide, which crystallizes into different phases (e.g., orthorhombic, monoclinic) at higher temperatures. scielo.br This allows for the preparation of this compound oxides with different structural properties for specific catalytic applications. scielo.br The versatility of this compound oxalate as a precursor enables the tailored synthesis of a broad range of this compound-based catalysts, from supported systems for hydrodesulfurization and pollution control to advanced nanostructures for photocatalysis. lehigh.educambridge.orgrsdjournal.org

Niobium in Biomedical Science and Healthcare Technologies

Biocompatibility and Biocorrosion Resistance of Niobium Biomaterials

The successful integration of any biomaterial into the human body is contingent upon its biocompatibility and resistance to corrosion in a physiological environment. This compound and its alloys have demonstrated exemplary performance in both these aspects, making them highly suitable for long-term implantation. The inherent biocompatibility of this compound is largely attributed to the formation of a stable and inert oxide layer, primarily this compound pentoxide (Nb₂O₅), on its surface. This layer minimizes the release of potentially harmful ions into the surrounding tissues, thereby reducing the risk of adverse inflammatory responses.

The corrosion resistance of this compound in bodily fluids is a key determinant of the longevity and safety of medical implants. The protective this compound pentoxide film is highly adherent and can self-heal if damaged, ensuring sustained protection against the corrosive effects of chlorides and other ions present in the physiological milieu. This robust passivation behavior prevents the degradation of the implant material and the subsequent release of metallic ions that could lead to toxicity or allergic reactions.

This compound and this compound-Alloy Implants for Orthopedic and Dental Applications

In the fields of orthopedics and dentistry, the demand for durable and biocompatible implant materials is paramount. This compound and its alloys have been extensively investigated and utilized for these applications due to their favorable mechanical properties and excellent biological response. Titanium alloys containing this compound, such as Ti-6Al-7Nb, have been developed as alternatives to traditional Ti-6Al-4V alloys, mitigating concerns about the potential toxicity of vanadium.

This compound's ability to lower the elastic modulus of titanium alloys closer to that of natural bone is a significant advantage in orthopedic implants. This mechanical compatibility helps to reduce stress shielding, a phenomenon where the implant carries a disproportionate amount of the physiological load, leading to bone resorption and potential implant loosening. In dentistry, this compound-containing alloys are used for dental implants, crowns, and bridges, where their strength, corrosion resistance, and biocompatibility are crucial for long-term success. The use of this compound coatings on dental implants has also been shown to improve their corrosion resistance. nih.gov

Implant Type	This compound-Containing Material	Key Advantages
Orthopedic Implants (e.g., hip and knee replacements)	Ti-6Al-7Nb, Ti-Zr-Nb alloys	Reduced stress shielding, high strength, excellent biocompatibility. nih.gov
Spinal Implants	Ti-Zr-Nb alloys	Superelasticity, high corrosion resistance, biocompatibility. nih.gov
Dental Implants	Ti-Nb alloys, this compound coatings	High strength, superior corrosion resistance, enhanced osseointegration. nih.govnih.gov
Dental Restorations (crowns, bridges)	Ti-Zr-Nb-Sn alloys	Good biological safety, high strength and elastic modulus. nih.gov

Surface Modification and Coating Techniques for this compound Biomedical Devices

To further enhance the biological performance and longevity of this compound-based biomedical devices, various surface modification and coating techniques are employed. These techniques aim to improve properties such as osseointegration, wear resistance, and antibacterial activity without altering the bulk properties of the implant.

Common surface modification methods include:

Plasma Spraying: This technique involves spraying molten or semi-molten this compound or this compound oxide onto the implant surface to create a porous coating that can promote bone ingrowth.

Physical Vapor Deposition (PVD): PVD methods, such as sputtering, are used to deposit thin, dense, and adherent coatings of this compound or this compound nitride on the surface of implants. These coatings can improve wear resistance and reduce ion release.

Anodization: This electrochemical process is used to grow a controlled layer of this compound oxide on the surface. By varying the anodization parameters, the thickness, porosity, and crystallinity of the oxide layer can be tailored to optimize cellular response.

Sol-Gel Technique: The sol-gel process allows for the deposition of thin ceramic coatings of this compound oxide at low temperatures. This method offers good control over the composition and microstructure of the coating.

Plasma Immersion Ion Implantation (PIII): PIII is a non-line-of-sight technique that can be used to implant this compound ions into the near-surface region of a biomaterial, enhancing its surface properties.

These surface modifications can significantly improve the clinical performance of this compound-based implants by creating a more favorable interface with the surrounding biological tissues.

Interactions of this compound with Biological Environments: Cellular and Molecular Levels

The interaction of an implant material with the biological environment at the cellular and molecular level is critical to its success. This compound's biocompatibility is rooted in its favorable interactions with cells and proteins. The surface properties of this compound, particularly its oxide layer, play a crucial role in mediating these interactions.

Studies have shown that this compound surfaces support the adhesion, proliferation, and viability of various cell types, including osteoblasts (bone-forming cells) and fibroblasts. The surface topography and chemistry of this compound can be modified to enhance these cellular responses. For instance, creating a nanostructured surface on this compound can increase the surface area available for cell attachment and promote better integration with bone tissue. In vitro studies have demonstrated that human osteoblast-like cells exhibit good adhesion and proliferation on this compound surfaces, indicating its suitability for orthopedic and dental implants. Research has also shown that this compound coatings can act as a biocompatible and bioinert material with no toxic response observed. researchgate.net

Upon implantation, the surface of a biomaterial is immediately coated with a layer of proteins from the surrounding biological fluids. This protein layer mediates the subsequent cellular interactions. The composition and conformation of the adsorbed proteins are influenced by the surface properties of the material, such as its chemistry, wettability, and charge.

Biodegradability and In Vivo Clearance Mechanisms of this compound Nanoparticles

The increasing use of nanoparticles in biomedical applications, such as drug delivery and imaging, necessitates an understanding of their fate within the body, including their biodegradability and clearance mechanisms. This compound nanoparticles (NbNPs), particularly in the form of this compound pentoxide (Nb₂O₅), are being explored for such applications due to their perceived biocompatibility. nih.gov

Given this compound's metallic nature, its nanoparticles are generally considered to have limited biodegradability. mdpi.com This raises concerns about their potential for long-term accumulation in tissues, which could lead to chronic inflammation or toxicity. nih.govmdpi.com Therefore, designing NbNPs with controlled clearance is crucial for their safe biomedical use. nih.govmdpi.com

The primary clearance mechanisms for NbNPs are dependent on their size and surface characteristics:

Renal Clearance: Smaller nanoparticles, typically with a hydrodynamic diameter of less than 10 nm, can be filtered by the kidneys and excreted through the urinary system. mdpi.com

Mononuclear Phagocyte System (MPS): Larger nanoparticles are primarily taken up by phagocytic cells of the MPS, mainly located in the liver and spleen. mdpi.com This can lead to prolonged retention in these organs.

To enhance the clearance of NbNPs and reduce their potential for accumulation, researchers are exploring surface modifications, such as coating the nanoparticles with biodegradable polymers. nih.govmdpi.com Such coatings can help to control the release of any therapeutic payload and facilitate a safer profile for in vivo applications. mdpi.com

This compound Nanomaterials in Advanced Medical Applications

This compound-based nanomaterials are gaining significant attention in the biomedical field due to their unique properties, including excellent biocompatibility, versatility, and resistance to corrosion. mdpi.comnih.govkab.ac.ug These characteristics make them suitable for a variety of advanced medical uses, where their nanoscale dimensions enable precise interactions with biological systems. mdpi.comnih.govresearchgate.net Among the various forms, this compound pentoxide (Nb2O5) is the most extensively researched due to its notable chemical stability, bioactivity, and optical properties. mdpi.comnih.govresearchgate.net

This compound Nanoparticles for Drug Delivery Systems

This compound nanoparticles (NbNPs) are emerging as promising candidates for sophisticated drug delivery systems. nih.gov Their high surface area and biocompatibility make them effective carriers for therapeutic agents. mdpi.com Research has focused on this compound oxide (Nb2O5) nanoparticles for the delivery of anticancer drugs. mdpi.com Studies have demonstrated that these nanoparticles can be loaded with medications like doxorubicin and release them in a controlled manner. mdpi.com This targeted approach helps to enhance the therapeutic effect on tumor cells while potentially reducing the side effects associated with conventional chemotherapy. mdpi.com The stability and reactive surface of Nb2O5 also allow for functionalization, which can further tailor the nanoparticles for specific drug delivery applications. mdpi.com

This compound-Based Agents for Medical Imaging

This compound and its compounds have been investigated for their utility in enhancing medical imaging techniques. In dental radiography, this compound has been used as a beam filter for both conventional and high-frequency x-ray generators. nih.gov The addition of a this compound filter increases the average energy of the x-ray beam, which can reduce the patient's absorbed radiation dose by 9% to 40%. nih.gov

Additionally, this compound pentoxide (Nb2O5) serves as an effective radiopacifying agent when added to calcium silicate-based cements used in dental procedures. nih.gov Radiopacity is crucial for allowing the material to be visible on an X-ray, and research has shown that both micro- and nanoparticulated Nb2O5 provide the cement with radiopacity values that exceed the minimum recommendations for dental materials. nih.gov

This compound in Tissue Engineering Scaffolds

This compound is being integrated into biomaterials to create advanced scaffolds for bone tissue engineering. researchgate.net Its inclusion in various composites has been shown to improve biological and mechanical properties. researchgate.netnih.gov For instance, composite membranes made by combining polycaprolactone, gelatin, and hydroxyapatite with this compound pentoxide (Nb2O5) particles have demonstrated potential for promoting cell adhesion and proliferation. researchgate.net These this compound-containing scaffolds were found to be non-toxic and capable of improving cell proliferation and differentiation when tested in vitro. researchgate.net Furthermore, their presence induced the formation of hydroxyapatite crystals on the membrane surfaces, indicating positive bioactivity. researchgate.net

Binary beta titanium–this compound (β-Ti-Nb) alloys are also being studied extensively for biomedical applications due to their biocompatibility and strong mechanical properties, such as a low elastic modulus that is more comparable to bone than many other metals. nih.gov In vivo studies using rat models have shown that this compound implants can accelerate fracture healing compared to standard Ti6Al4V implants and exhibit excellent biocompatibility and osteoconductivity. nih.gov

Biosensing and Photodynamic Therapy Applications of this compound Materials

The unique properties of this compound-based nanomaterials make them suitable for cutting-edge applications in biosensing and photodynamic therapy (PDT). mdpi.comresearchgate.net The chemical stability and reactivity of this compound pentoxide (Nb2O5) nanoparticles make them an ideal platform for functionalization in the development of biosensors. mdpi.comnih.govresearchgate.net

In the realm of cancer treatment, this compound materials have shown significant promise for phototherapy. This compound carbide (NbC), a near-infrared (NIR) harvesting material, can perform both photothermal therapy (PTT) and photodynamic therapy (PDT) simultaneously. nih.govfrontiersin.org When activated by NIR light, NbC generates both localized heat (hyperthermia) and reactive oxygen species (ROS), which work together to destroy cancer cells. nih.gov In one study, macrophages were used as bio-carriers to deliver NbC to tumors, where the material's phototherapeutic effects could be successfully triggered. nih.gov Other research has involved modifying Nb2O5 nanoparticles with photosensitizing dyes, such as protoporphyrin IX, to create agents for photodynamic therapy against lung cancer cells. researchgate.net

This compound-Doped Bioceramics Research

Research into this compound-doped bioceramics, particularly hydroxyapatite, aims to enhance the properties of these materials for bone tissue repair and implant applications. mdpi.combiomaterials.pl Doping synthetic hydroxyapatite (HAp) with metallic ions like this compound can improve its structural and physicochemical characteristics. biomaterials.pl Studies indicate that CaO-P2O5-Nb2O5 compounds exhibit good biocompatibility and very low cytotoxicity, and they may even stimulate the proliferation of osteoblasts, the cells responsible for new bone formation. biomaterials.pl

Synthesis and Characterization of this compound-Doped Hydroxyapatite

Several methods have been developed for the synthesis of this compound-doped hydroxyapatite (Nb-HA). One common approach is a co-precipitation process using aqueous media, followed by thermal treatment. mdpi.comsemanticscholar.org Other techniques explored include mechano-chemical synthesis and the sol-gel method, with the chosen method affecting the final properties and distribution of this compound within the material. biomaterials.pl For example, mechano-chemical synthesis has been shown to lead to a more homogeneous distribution of this compound in the grain volume. biomaterials.pl Another novel approach involves doping hydroxyapatite derived from fish scales with this compound through the application of physical ultrasound interference. scielo.brscielo.br

The resulting Nb-HA bioceramics are extensively characterized to understand their chemical composition, structure, and morphology. mdpi.comsemanticscholar.org Standard characterization techniques include:

X-ray Diffraction (XRD): To analyze the crystalline phase and changes in lattice parameters. mdpi.comscielo.br

Fourier Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the material. mdpi.comscielo.br

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology and particle size. mdpi.com

X-ray Fluorescence (XRF): To confirm the chemical composition and ionic substitution. scielo.br

Biological Response to this compound-Modified Bioceramics

The introduction of this compound into bioceramic matrices elicits a range of favorable biological responses, significantly enhancing their performance in biomedical applications. Research has consistently demonstrated that this compound-modified bioceramics exhibit excellent biocompatibility, promote cellular functions essential for tissue regeneration, and encourage successful integration with host bone tissue. The biological advantages are observed in both laboratory (in vitro) and preclinical animal (in vivo) studies.

In Vitro Cellular Response

The response of cells to this compound-modified bioceramics is a critical indicator of their biocompatibility and regenerative potential. Studies utilizing various cell lines have shown that these materials are not only non-toxic but also actively support cell adhesion, proliferation, and differentiation—key processes for tissue engineering and implant success.

Cytocompatibility and Viability: The fundamental requirement for any implantable material is that it does not harm the surrounding cells. This compound-doped hydroxyapatite (Nb-HA) has been shown to be non-cytotoxic to human osteogenic (bone-forming) cells. mdpi.com In vitro assays demonstrated that Nb-alloyed hydroxyapatite exhibits a cell viability response similar to that of pure hydroxyapatite, which is a well-established biocompatible reference material. mdpi.com Similarly, studies on 45S5 bioactive glass modified with this compound pentoxide (Nb2O5) found the materials to be non-cytotoxic to human osteosarcoma cells, with biocompatibility even increasing with higher Nb2O5 content. mdpi.comsemanticscholar.org Further evidence of biocompatibility comes from research on zirconia-niobium (Zirconia/Nb) biocermets, which had no harmful effects on human bone marrow-derived mesenchymal stem cells. nih.gov this compound coatings on stainless steel also showed no toxic response with human alveolar bone-derived cells. mdpi.com

Cell Proliferation and Differentiation: Beyond mere non-toxicity, this compound-modified bioceramics have been found to actively stimulate cell growth and specialization. The Zirconia/Nb biocermets, for instance, showed a higher percentage of cell proliferation compared to pure this compound metal. nih.gov this compound-containing bioactive glasses have been reported to stimulate greater cell proliferation in bone marrow-derived mesenchymal stem cells and guide their differentiation toward an osteoblastic (bone-forming) lineage. aston.ac.uk The release of this compound ions is believed to promote the differentiation and mineralization of osteogenic cells. mdpi.comsemanticscholar.orgnih.gov This is partly attributed to the promotion of alkaline phosphatase activity, an enzyme crucial for bone formation. mdpi.comaston.ac.uk

Cell Adhesion and Morphology: Successful tissue integration begins with cells attaching to the implant surface. Niobo-phosphate bioactive glass films have been shown to improve cell adhesion, with an increase in cell numbers and enhanced cell morphology observed on coated surfaces. researchgate.net

Summary of In Vitro Research Findings on this compound-Modified Bioceramics

Bioceramic Material	Cell Type Used	Key Biological Finding	Reference
This compound-Doped Hydroxyapatite (Nb-HA)	Human Osteogenic Cells (SAOS)	Demonstrated no cytotoxicity; cell viability was similar to pure hydroxyapatite.	mdpi.com
Zirconia/Niobium (Zirconia/Nb) Biocermet	Human Bone Marrow Mesenchymal Stem Cells	Showed no deleterious effects on cells and a higher rate of cell proliferation than pure this compound.	nih.gov
This compound-Containing Bioactive Glass (BAGNb)	Not Specified	Resulted in higher cell viability compared to controls.	nih.gov
This compound Pentoxide-Modified 45S5 Bioactive Glass	Human Osteosarcoma Cells (Saos-2)	Found to be non-cytotoxic, with biocompatibility increasing as this compound content increased.	mdpi.comsemanticscholar.org
This compound-Containing Bioactive Glass (BGNb)	Bone Marrow Mesenchymal Stem Cells	Stimulated greater cell proliferation and differentiation towards bone-forming cells.	aston.ac.uk

In Vivo Osseointegration

Osseointegration, the direct structural and functional connection between living bone and the surface of a load-bearing artificial implant, is the ultimate goal for many orthopedic and dental biomaterials. In vivo studies using animal models have confirmed the excellent osteoconductive and osseointegrative properties of this compound-modified bioceramics.

Bone-Implant Contact and Growth: Preclinical studies involving the implantation of this compound-modified materials into animal models have shown promising results for bone healing. When Zirconia/Nb biocermet cylinders were implanted in the tibiae of rabbits, newly formed bone was observed in close contact with the material's surface after six months, with no signs of inflammation or adverse tissue reactions. nih.gov The study concluded that the zirconia/Nb composite is both biocompatible and osteoconductive, possessing an even better ability to integrate with bone than pure this compound. nih.gov Similarly, other in vivo experiments have shown that this compound-containing glasses are osteoconductive, enabling the formation of a distinct bone layer on the implant's surface. aston.ac.uk

Enhanced Mechanical Fixation: A critical measure of osseointegration is the mechanical strength of the bond between the implant and the bone. A study evaluating this compound oxide (NbO) coated titanium implants in rabbit tibiae found a significant increase in the force required to remove the implants compared to uncoated titanium screws. researchgate.net This suggests a stronger bond between the bone and the this compound oxide surface. While histomorphometric analysis showed a slightly higher, though not statistically significant, percentage of direct bone-to-implant contact for the coated implants, the mechanical data strongly indicates enhanced fixation. researchgate.net

In Vivo Performance of this compound Oxide Coated Implants in a Rabbit Model (6 Weeks)

Implant Type	Mean Removal Torque (Ncm)	Bone-to-Implant Contact (%)	Reference
Uncoated Titanium (Control)	20.01 ± 7.62	66 ± 18%	researchgate.net
This compound Oxide (NbO) Coated Titanium	32.30 ± 9.13	71 ± 21%	researchgate.net

Q & A

Basic Research Questions

Q. What experimental methodologies are recommended for characterizing the microstructural effects of niobium in steel alloys?

• Methodological Answer : Utilize scanning electron microscopy (SEM) and X-ray diffraction (XRD) to analyze grain refinement and phase distribution. For quantitative assessment, combine energy-dispersive X-ray spectroscopy (EDS) with hardness testing to correlate this compound content with mechanical properties. Reproducibility requires strict adherence to standardized heat treatment protocols, as deviations can alter precipitation kinetics .

Q. How can researchers address data scarcity in this compound supply chain life-cycle assessments (LCAs)?

• Methodological Answer : Integrate fragmented data from industry reports (e.g., CBMM’s production data) and academic studies using probabilistic modeling to account for uncertainties. Sensitivity analysis should prioritize high-impact variables like energy consumption and GHG emissions. Cross-validation with regional import/export datasets (e.g., EU ferro-niobium imports) improves robustness .

Q. What are the best practices for ensuring reproducibility in this compound thin-film deposition experiments?

• Methodological Answer : Document sputtering parameters (e.g., pressure, power, substrate temperature) and intrinsic stress measurement techniques. Use statistical experimental design (e.g., factorial design) to isolate critical factors like residual resistance ratios. Share raw datasets and process descriptions in supplementary materials to enable replication .

Advanced Research Questions

Q. How can machine learning optimize this compound alloy composition for high-temperature applications?

• Methodological Answer : Apply supervised learning models trained on existing datasets of this compound-based alloys, using material descriptors such as atomic radius, electronegativity, and phase stability. Feature importance analysis identifies dominant predictors (e.g., Nb-Ti-W ternary interactions). Validate predictions with high-throughput experimentation to refine model accuracy .

Q. What statistical approaches resolve contradictions in microalloying studies comparing this compound, vanadium, and titanium?

• Methodological Answer : Employ Taguchi’s method and ANOVA to rank the effects of each element on mechanical properties. For instance, this compound’s superiority in enhancing hardness (e.g., 0.05% Nb yielding 245 HV) over vanadium can be quantified via signal-to-noise ratios. Meta-analysis of historical data reconciles discrepancies in optimal doping levels .

Q. How do flotation recovery rates of pyrochlore ores vary with depressant formulations?

• Methodological Answer : Use simplex lattice mixture design (SLMD) to test multi-component depressants (e.g., sorghum flour blends). Fit 4th-degree polynomial models to this compound recovery data and validate via ANOVA (p < 0.05). Optimize dosages using response surface methodology, ensuring economic viability while minimizing reagent waste .

Q. What strategies mitigate intrinsic stress in this compound thin films for superconducting applications?

• Methodological Answer : Screen deposition parameters (e.g., argon flow rate, bias voltage) via fractional factorial design. Stress reduction correlates with lower sputtering power (e.g., ≤200 W) and post-deposition annealing at 400°C. Cross-sectional TEM analysis confirms stress relief mechanisms like grain boundary relaxation .

Data and Reproducibility

Q. How should researchers handle conflicting data on this compound’s role in intergranular corrosion resistance?

• Methodological Answer : Conduct controlled potentiostatic polarization tests in corrosive media (e.g., NaCl + H₂SO₄) to isolate this compound’s passivation effects. Compare results with historical data using multivariate regression, adjusting for variables like alloy purity and testing temperature. Transparent reporting of experimental conditions is critical .

Q. What frameworks ensure ethical data sourcing in this compound criticality assessments?

• Methodological Answer : Adopt the PICOT framework (Population, Intervention, Comparison, Outcome, Time) to define study boundaries. For example: “How does this compound recycling (Intervention) impact EU supply chain resilience (Outcome) by 2030 (Time)?” Use peer-reviewed databases (Web of Science, Inspec) to avoid biased industry data .